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Compound of Interest

Compound Name: GSK137647A

Cat. No.: B1672352 Get Quote

GSK137647A Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of GSK137647A.

Below you will find troubleshooting guides and frequently asked questions to ensure the proper

handling and use of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for GSK137647A powder?

A1: For long-term storage, GSK137647A in its solid (powder) form should be stored at -20°C

for up to 3 years. For shorter periods, it can be stored at 4°C for up to 2 years. It is also

recommended to store the powder in a dry and dark environment.[1][2][3]

Q2: How should I store GSK137647A once it is dissolved in a solvent?

A2: Stock solutions of GSK137647A should be aliquoted to avoid repeated freeze-thaw cycles.

For long-term storage, it is recommended to store these solutions at -80°C, where they can be

stable for up to 2 years.[1][3] For shorter-term storage, -20°C is suitable for up to 1 year.

Q3: What solvents can I use to dissolve GSK137647A?

A3: GSK137647A is soluble in Dimethyl Sulfoxide (DMSO), with a solubility of at least 100

mg/mL (327.45 mM). It is also soluble in ethanol. The compound is reported to be insoluble in
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water. For optimal results, it is advised to use fresh, moisture-free DMSO as absorbed moisture

can reduce solubility.

Q4: Is GSK137647A stable at room temperature during shipping?

A4: Yes, GSK137647A is considered stable enough for a few weeks during ordinary shipping

at ambient temperatures.

Stability and Storage Data Summary
Form Storage Temperature Shelf Life

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 2 years

-20°C 1 year

Solubility Data
Solvent Concentration

DMSO ≥ 100 mg/mL (327.45 mM)

Ethanol 10 mg/mL

Water Insoluble

Troubleshooting Guide
Issue: Difficulty in dissolving GSK137647A in DMSO.

Possible Cause 1: Old or hygroscopic DMSO.

Solution: Use fresh, anhydrous DMSO. Moisture absorbed by DMSO can significantly

decrease the solubility of the compound.

Possible Cause 2: Insufficient mixing.
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Solution: To aid dissolution, you can gently warm the solution to 37°C and sonicate in an

ultrasonic bath for a short period.

Issue: Reduced activity of GSK137647A in experiments.

Possible Cause 1: Improper storage of stock solutions.

Solution: Ensure that stock solutions are stored at -80°C for long-term storage and have

not been subjected to multiple freeze-thaw cycles. Aliquoting the stock solution upon

preparation is highly recommended.

Possible Cause 2: Degradation of the compound.

Solution: While specific degradation pathways for GSK137647A are not extensively

documented in publicly available literature, general principles of chemical stability suggest

avoiding prolonged exposure to harsh conditions such as strong acids, bases, strong

oxidizing agents, and high temperatures. If degradation is suspected, it is recommended

to use a fresh vial of the compound.

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in DMSO

Materials:

GSK137647A (Molecular Weight: 305.39 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

To prepare a 10 mM stock solution, weigh out 3.05 mg of GSK137647A.

Add 1 mL of anhydrous DMSO to the vial containing the compound.
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Vortex briefly to mix. If necessary, gently warm the vial to 37°C and sonicate in an

ultrasonic bath until the compound is fully dissolved.

Once dissolved, aliquot the stock solution into smaller volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage.

General Approach for a Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a drug

substance and for developing stability-indicating analytical methods. While specific data for

GSK137647A is not readily available, a general protocol can be adapted.

Objective: To identify potential degradation products and pathways for GSK137647A under

various stress conditions.

Stress Conditions:

Acidic Hydrolysis: Treat a solution of GSK137647A in a suitable solvent with 0.1 M HCl at

a controlled temperature (e.g., 60°C) for a defined period.

Basic Hydrolysis: Treat a solution of GSK137647A with 0.1 M NaOH at a controlled

temperature (e.g., 60°C) for a defined period.

Oxidative Degradation: Treat a solution of GSK137647A with 3% H₂O₂ at room

temperature.

Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C).

Photolytic Degradation: Expose a solution of GSK137647A to UV light.

Analytical Method:

A stability-indicating method, typically a High-Performance Liquid Chromatography (HPLC)

method with UV or Mass Spectrometric (MS) detection, should be developed and

validated to separate the parent compound from any potential degradation products.
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Analysis:

Analyze the stressed samples at various time points and compare the chromatograms to

that of an unstressed control sample to identify and quantify any degradation products.

Visualizations
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Caption: Activation of the GPR120 receptor by GSK137647A.
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Troubleshooting GSK137647A Experimental Issues

Experiment with GSK137647A
Shows Unexpected Results

Is the compound fully dissolved?

Use fresh, anhydrous DMSO.
Consider gentle warming/sonication.

No

Were stock solutions
stored correctly?

Yes

Prepare fresh stock solutions.
Aliquot and store at -80°C.
Avoid freeze-thaw cycles.

No

Could the compound have degraded?

Yes

Use a new, unopened vial
of GSK137647A.

Yes

Contact technical support
of the supplier.

No

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting common issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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